Cas no 182072-49-7 (Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, octahydro-, methyl ester, (3S-cis)- (9CI))

• Product Name: Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, octahydro-, methyl ester, (3S-cis)- (9CI)
• CAS No: 182072-49-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 907001
• PubChem ID: 10559393
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, octahydro-, methyl ester, (3S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, octahydro-, methyl ester, (3S-cis)- (9CI)
• 1-(1-ACETYL-4-METHYLPIPERAZIN-2-YL)ETHANONE
• Methyl (3S,8aS)-octahydropyrrolo[1,2-a]pyrazine-3-carboxylate
• methyl (3S,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-3-carboxylate
• (3S,8aS)-Methyl octahydropyrrolo[1,2-a]pyrazine-3-carboxylate
• 182072-49-7

• Inchi： 1S/C9H16N2O2/c1-13-9(12)8-6-11-4-2-3-7(11)5-10-8/h7-8,10H,2-6H2,1H3/t7-,8-/m0/s1
• InChI Key： NPRJZFPRCHQZLI-YUMQZZPRSA-N
• SMILES： O(C)C([C@@H]1CN2CCC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57